(Z)-4-(4-Nitrobenzylidene)-2-phenyloxazol-5(4H)-one
Overview
Description
(Z)-4-(4-Nitrobenzylidene)-2-phenyloxazol-5(4H)-one (NBPO) is an organic compound used in a variety of scientific research applications. It is a nitrobenzylidene derivative of phenyloxazol-5(4H)-one and is widely used in organic synthesis and in the preparation of a variety of fluorescent dyes and other compounds. NBPO is a versatile compound that has many applications in biochemistry, pharmacology, and molecular biology.
Scientific Research Applications
Immunomodulatory and Tyrosinase Inhibitory Activity
(Z)-4-(4-Nitrobenzylidene)-2-phenyloxazol-5(4H)-one has been identified as a potent immunomodulator and tyrosinase inhibitor. It is synthesized via an Erlenmeyer–Plöchl reaction, yielding up to 97% of the product. This synthesis is notable for its efficiency and simplicity, making it suitable for an upper-division undergraduate organic chemistry laboratory course (Rodrigues, Martinho, & Afonso, 2015).
Synthesis of 3-Amino-1H-Quinolin-2-one
The compound is used in the synthesis of 3-amino-1H-quinolin-2-one, a process that involves the condensation of o-nitrobenzaldehyde with hippuric acid. This synthesis pathway is significant due to its efficiency, and it leads to the formation of 4-(2-nitrobenzylidene)-2-phenyloxazol-5-one, which is then further processed to produce the final product (Juárez-Gordiano et al., 2002).
Molecular Structure Investigation
The molecular structure of a related compound, (Z)-5-(4-nitrobenzyliden)-3-N(2-ethoxyphenyl)-2-thioxo-thiazolidin-4-one (ARNO), has been extensively studied using X-ray diffraction and ab initio calculations. These studies provide insights into the compound's molecular geometry, which has implications for its reactivity and potential applications (Benhalima et al., 2011).
Spectroscopic Properties and Bioactivity
The synthesized this compound was studied for its solvatochromism, dipole moments, and biological activity. This research is crucial for understanding the photophysical properties of the compound and its potential applications in biochemistry (Krawczyk et al., 2020).
Corrosion Inhibition
A related compound, (Z) -5-methyl-4 - ((3-nitrobenzylidene) amino) -2,4-dihydro- 3H-1,2,4-triazole-3-thione, has been studied as a corrosion inhibitor for mild steel in hydrochloric acid solution. Its effectiveness as an inhibitor was demonstrated through various techniques, including electrochemical impedance spectroscopy and scanning electron microscopy (Merimi et al., 2019).
properties
IUPAC Name |
(4Z)-4-[(4-nitrophenyl)methylidene]-2-phenyl-1,3-oxazol-5-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10N2O4/c19-16-14(10-11-6-8-13(9-7-11)18(20)21)17-15(22-16)12-4-2-1-3-5-12/h1-10H/b14-10- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QRDLKEDMXPGLTP-UVTDQMKNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=CC3=CC=C(C=C3)[N+](=O)[O-])C(=O)O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C2=N/C(=C\C3=CC=C(C=C3)[N+](=O)[O-])/C(=O)O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
7152-75-2 |
Source
|
| Record name | NSC24189 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=24189 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-(4-NITROBENZYLIDENE)-2-PHENYL-2-OXAZOLIN-5-ONE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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